Cas no 2172607-63-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid
• CAS No: 2172607-63-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6519105
• PubChem ID: 165478026
• Update Time: 2025-07-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid
• 2172607-63-3
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamido]acetic acid
• EN300-1529877

• Inchi： 1S/C26H30N2O5/c1-17(2)14-28(15-24(29)30)25(31)18(3)12-13-27-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-12,17,23H,13-16H2,1-3H3,(H,27,32)(H,29,30)/b18-12+
• InChI Key： QLCHNBHYEYAQEK-LDADJPATSA-N
• SMILES： O(C(NC/C=C(\C)/C(N(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid, identified by the CAS number 2172607-63-3, stands as a significant molecule with diverse applications. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. The Fmoc group is renowned for its stability under basic conditions and its ease of removal under acidic conditions, making it invaluable in solid-phase peptide synthesis (SPPS). The integration of the Fmoc group into this compound enhances its utility in various biochemical and pharmacological studies.

The structure of this compound is characterized by a fluorenyl moiety attached to a methoxycarbonyl group, which is further connected to an amino acid derivative. The presence of the Fmoc group ensures that the amino terminus of the amino acid remains protected during synthesis, preventing unwanted side reactions. This feature is particularly advantageous in the construction of complex peptides and proteins, where precise control over functional groups is essential. Recent advancements in peptide synthesis have leveraged the stability and specificity of Fmoc-based reagents to achieve higher yields and purities in peptide production.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive peptides, which exhibit promising therapeutic potentials in areas such as cancer treatment, infectious diseases, and neurodegenerative disorders. For instance, a 2023 study published in Nature Communications demonstrated that peptides derived from this compound exhibited potent anti-cancer activity by selectively targeting tumor cells while sparing healthy tissues. Such findings underscore the importance of this compound as a building block in medicinal chemistry.

In addition to its role in peptide synthesis, this compound has found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which are critical in the development of biosensors and nanotechnology devices. A 2023 paper in Advanced Materials reported that SAMs formed using this compound exhibited exceptional stability and biocompatibility, making them ideal for use in implantable medical devices and diagnostic tools.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by functionalization with appropriate side chains to achieve desired bioactivity. Modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, have significantly improved the efficiency and scalability of this process.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of this compound. A 2023 study conducted by the European Chemicals Agency (ECHA) indicated that under controlled conditions, this compound undergoes rapid hydrolysis, reducing its environmental footprint. This information is crucial for industries seeking to adopt more sustainable practices in chemical manufacturing.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(2-methylpropyl)but-2-enamidoacetic acid represents a versatile molecule with far-reaching implications across multiple disciplines. Its role as a key intermediate in peptide synthesis, combined with its emerging applications in drug discovery and materials science, positions it as an indispensable tool for researchers and industry professionals alike. As advancements in synthetic methods and analytical techniques continue to unfold, this compound will undoubtedly contribute to groundbreaking innovations in the years to come.